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Compound of Interest

Compound Name: Boc-GIn(Trt)-OH

Cat. No.: B557106

An In-Depth Technical Guide to Na-Boc-Nd-trityl-L-glutamine (Boc-GIn(Trt)-OH)

This guide provides comprehensive technical information on Boc-GIn(Trt)-OH, a critical
reagent for researchers, scientists, and professionals involved in peptide synthesis and drug
development. The focus is on its physicochemical properties and its application in Solid-Phase
Peptide Synthesis (SPPS).

Core Physicochemical Properties

Boc-GIn(Trt)-OH is a derivative of the amino acid glutamine, where the alpha-amino group is
protected by a tert-butyloxycarbonyl (Boc) group and the side-chain amide is protected by a
bulky trityl (Trt) group. This dual protection strategy is fundamental to its utility in Boc-chemistry
based peptide synthesis, preventing unwanted side reactions at both the N-terminus and the
glutamine side chain.

Quantitative Data Summary

The key quantitative data for Boc-GIn(Trt)-OH are summarized in the table below for easy
reference.
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Property Value

Chemical Formula C29H32N205

Molecular Weight 488.57 g/mol

CAS Number 132388-69-3[1]

Synonym(s) Na-Boc-No-trityl-L-glutamine
Appearance Typically a white to off-white powder
Purity >98.0% (TLC)

Experimental Protocol: Boc-SPPS Coupling

The following is a representative protocol for the coupling of Boc-GIn(Trt)-OH onto a resin-
bound peptide chain during solid-phase peptide synthesis. This protocol assumes a standard
manual or automated synthesis workflow.

Objective: To couple Boc-GIn(Trt)-OH to a deprotected N-terminal amino group on a growing
peptide chain attached to a solid support (e.g., Merrifield resin).

Materials:

Peptide-resin with a free N-terminal amine
» Boc-GIn(Trt)-OH

e Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium
hexafluorophosphate)

o Base: DIPEA (N,N-Diisopropylethylamine)
e Solvent: DMF (N,N-Dimethylformamide), DCM (Dichloromethane)
» Deprotection reagent: TFA (Trifluoroacetic acid) in DCM (typically 50%)

¢ Neutralization wash: 5-10% DIPEA in DMF
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e Washing solvents: DMF, DCM, Methanol
Methodology:

Resin Swelling: The peptide-resin is swelled in DCM for 20-30 minutes, followed by DMF for
another 20-30 minutes in the reaction vessel.

Boc-Deprotection: The N-terminal Boc protecting group of the resin-bound peptide is
removed by treating it with 50% TFA in DCM for 20-30 minutes. The resin is then washed
thoroughly with DCM (3x), followed by DMF (3x) to remove residual acid.

Neutralization: The resin is treated with a 5-10% DIPEA solution in DMF for 5-10 minutes to
neutralize the protonated N-terminal amine, followed by extensive washing with DMF (5x).

Activation of Boc-GIn(Trt)-OH: In a separate vial, dissolve Boc-GIn(Trt)-OH (3 equivalents
relative to resin loading) and HBTU (2.9 equivalents) in DMF. Add DIPEA (6 equivalents) to
the solution to activate the carboxylic acid. The solution may change color, indicating
activation. Allow pre-activation for 2-5 minutes.

Coupling Reaction: The activated amino acid solution is added to the reaction vessel
containing the neutralized peptide-resin. The mixture is agitated at room temperature for 1-2
hours.

Washing: After the coupling period, the resin is drained and washed thoroughly with DMF
(3x), DCM (3x), and Methanol (2x) to remove excess reagents and byproducts.

Monitoring (Optional): A small sample of the resin can be taken for a qualitative ninhydrin
(Kaiser) test. A negative result (beads remain colorless or yellow) indicates successful and
complete coupling. A positive result (blue beads) indicates incomplete coupling, and the
coupling step (4-6) should be repeated.

Cycle Repetition: The process from step 2 (Boc-Deprotection) is repeated for the next amino
acid to be added to the peptide sequence.

Visualization of Synthesis Workflow
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The following diagram illustrates the key stages in a single cycle of Boc solid-phase peptide
synthesis involving the coupling of Boc-GIn(Trt)-OH.

Click to download full resolution via product page

Caption: Workflow for a Boc-SPPS cycle using Boc-GIn(Trt)-OH.

Conclusion

Na-Boc-No-trityl-L-glutamine is an indispensable reagent in peptide chemistry. Its specific
protecting groups allow for the controlled and efficient incorporation of glutamine into peptide
sequences via the Boc-SPPS strategy. The protocols and data provided herein serve as a
foundational guide for its effective use in research and development settings. Proper handling
and adherence to established synthesis protocols are crucial for achieving high-yield, high-
purity peptides for downstream applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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